Cas no 23504-21-4 (4-Piperidinone, 5-methyl-3-(2-oxopropyl)-1-(phenylmethyl)-)

• Product Name: 4-Piperidinone, 5-methyl-3-(2-oxopropyl)-1-(phenylmethyl)-
• CAS No: 23504-21-4
• MF: C₁₆H₂₁NO₂
• MW: 259.3434445858
• CID: 1414257
• Update Time: 2024-08-16

4-Piperidinone, 5-methyl-3-(2-oxopropyl)-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinone, 5-methyl-3-(2-oxopropyl)-1-(phenylmethyl)-
• 4-Piperidinone, 3-methyl-5-(2-oxopropyl)-1-(phenylmethyl)-

• Inchi： 1S/C16H21NO2/c1-12-9-17(10-14-6-4-3-5-7-14)11-15(16(12)19)8-13(2)18/h3-7,12,15H,8-11H2,1-2H3
• InChI Key： IDIRYAKIBMQIBT-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CC(CC(=O)C)C(=O)C(C)C1

Computed Properties

• Exact Mass: 259.15733

Experimental Properties

• Density: 1.065±0.06 g/cm3(Predicted)
• Boiling Point: 392.7±22.0 °C(Predicted)
• PSA: 37.38
• pka: 6.69±0.60(Predicted)